1-Cyclohexyl-2-mercaptoimidazole

• CAS: 64038-58-0
• Synonyms: 1-cyclohexyl-2-mercaptoimidazole
• Molecular Formula: C9H14N2S
• Molecular Weight: 182.29 g/mol
• SMILES: C1CCC(CC1)N2C=CNC2=S
• InChI: InChI=1S/C9H14N2S/c12-9-10-6-7-11(9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,10,12)
• InChIKey: OUOCKULYVNFTIL-UHFFFAOYSA-N

Researchers probing SNS activity face a critical issue: generic 2-mercaptoimidazole analogs cannot substitute for CHMI-the cyclohexyl substituent modulates target engagement, pharmacokinetics & adsorption behavior. • Systemic DBH inhibitor: Blocks dopamine→norepinephrine conversion; enables SNS quantification via tissue dopamine accumulation. • Validated in cold exposure, fasting & metabolic studies. • Corrosion inhibitor & metal ligand with enhanced lipophilicity. Supplied with CoA. For R&D use only.

1-Cyclohexyl-2-mercaptoimidazole (CAS: 64038-58-0) Product Overview for Scientific Procurement

1-Cyclohexyl-2-mercaptoimidazole (CHMI, CAS 64038-58-0) is a heterocyclic organosulfur compound, formally named 3-cyclohexyl-1H-imidazole-2-thione [1]. It features an imidazole ring with a mercapto (-SH) group at the 2-position and a cyclohexyl group at the N1 position. Its primary established application is as a pharmacological research tool, functioning as a well-characterized, systemic inhibitor of the enzyme dopamine β-hydroxylase (DBH) to probe sympathetic nervous system (SNS) activity in vivo [2]. It is also recognized for its utility as a metal coordination ligand and corrosion inhibitor .

Reported Tool

In vivo dopamine β-hydroxylase (DBH) inhibitor for SNS activity studies.

Supports catecholamine pathway interrogation in research models.

Industrial Utility

Corrosion inhibitor candidate for metal substrates.

Cyclohexyl substituent may support hydrophobic film formation.

Ligand Role

Lipophilic metal coordination and extraction agent.

Enhanced organic-phase solubility reported vs. unsubstituted analogs.

• [1] U.S. National Library of Medicine. (2024). 1-cyclohexyl-2-mercaptoimidazole. MeSH Supplementary Concept Data. View Source
• [2] Griggio, M. A., Richard, D., & Leblanc, J. (1992). Effects of fasting and food restriction on sympathetic activity in brown adipose tissue in mice. Journal of Comparative Physiology B, 162(7), 602-606. View Source

Why Generic 2-Mercaptoimidazoles Cannot Substitute 1-Cyclohexyl-2-mercaptoimidazole in Research

Substituting 1-Cyclohexyl-2-mercaptoimidazole (CHMI) with other 2-mercaptoimidazole analogs (e.g., 2-mercaptoimidazole, 2-mercaptobenzimidazole) for critical research or industrial applications is not scientifically justifiable without rigorous re-validation. The cyclohexyl substituent on CHMI is not inert; it critically modulates the compound's physicochemical properties, which in turn govern its biological target engagement, in vivo pharmacokinetics, and material adsorption behavior. For example, a comparative theoretical study on corrosion inhibition found that the substituent group profoundly alters the electronic properties of the imidazole ring, leading to a distinct ranking of predicted inhibition efficiency among structural analogs [1]. A generic substitution overlooks these critical structure-activity relationships and introduces unquantified variables that can compromise experimental reproducibility or material performance.

DBH Target Specificity

Generic 2-mercaptoimidazoles lack reported in vivo DBH activity, altering pathway endpoint interpretation.

Substituent Electronic Effects

Cyclohexyl group modulates electronic properties, shifting predicted corrosion inhibition efficiency from analog data.

Physicochemical Profile

Increased lipophilicity and steric bulk may alter metal complexation behavior compared to unsubstituted analogs.

• [1] Mamad, D. M., Omer, P. K., Rasul, H. H., & Qadr, H. M. (2023). A Theoretical Study of Structure and Corrosion Inhibition of Some Heterocyclic Imidazoles: DFT Investigation. Surface Engineering and Applied Electrochemistry, 59(4), 529-539. View Source

Quantitative Differentiation Evidence for 1-Cyclohexyl-2-mercaptoimidazole (CAS: 64038-58-0)

Specific Dopamine β-Hydroxylase (DBH) Inhibition Efficacy vs. Structural Analogs

1-Cyclohexyl-2-mercaptoimidazole (CHMI) is a well-validated, systemic inhibitor of dopamine β-hydroxylase (DBH), a specificity that is not shared by unsubstituted 2-mercaptoimidazole [1]. While unsubstituted 2-mercaptoimidazole and 2-mercaptobenzimidazole are known to inhibit other enzymes like tyrosinase [2] and thyroid peroxidase , CHMI's established in vivo efficacy and unique target profile make it the preferred tool for catecholamine pathway studies.

DBH Inhibition Specificity

Cross-study comparable

50 mg/kg CHMI (in vivo) vs. IC50 ~25 µM (in vitro tyrosinase)

Reported SNS pathway interrogation context.

Different biological targets; confirm endpoint fit.

Evidence Dimension	In vivo Dopamine Accumulation (DBH Inhibition)
Target Compound Data	Injection of 50 mg/kg CHMI in mice led to a predictable and significant increase in dopamine content in brown adipose tissue (BAT) and heart compared to non-injected controls [1].
Comparator Or Baseline	2-Mercaptoimidazole (CAS 872-35-5) and 2-Mercaptobenzimidazole (CAS 583-39-1) show in vitro inhibition of tyrosinase (IC50 ~ 25 µM) [2] and thyroid peroxidase , respectively.
Quantified Difference	CHMI targets DBH in vivo; the comparators do not. This is a qualitative difference in biological target specificity, supported by distinct enzyme inhibition data from separate studies.
Conditions	In vivo mouse model (CHMI) vs. in vitro enzyme assays (comparators).

Why This Matters

This established, specific DBH inhibition profile in vivo makes CHMI a unique and irreplaceable tool for researchers investigating the sympathetic nervous system and catecholamine synthesis.

• [1] Griggio, M. A., Richard, D., & Leblanc, J. (1992). Effects of fasting and food restriction on sympathetic activity in brown adipose tissue in mice. Journal of Comparative Physiology B, 162(7), 602-606. View Source
• [2] Krackeler Scientific. (n.d.). 2-Mercaptoimidazole - Application. View Source

Comparative Predicted Corrosion Inhibition Efficiency vs. Benzimidazole Analogs

A 2023 Density Functional Theory (DFT) study predicted the corrosion inhibition efficiency of four 2-mercaptoimidazole derivatives, including 2-mercaptoimidazole (A), 2-mercapto-5-methyl benzimidazole (C), 2-mercaptobenzoimidazole (B), and 2-mercapto-5-nitrobenzimidazole (D) [1]. The study established a clear structure-activity relationship where the nature of the substituent group directly influences the electronic properties and thus the predicted inhibition efficiency. The presence of a cyclohexyl group on 1-Cyclohexyl-2-mercaptoimidazole would place it in this class, with its performance expected to differ significantly from the calculated analogs.

Corrosion Inhibition Rank

Class-level inference

Substituent-dependent ranking (DFT) A > B > C ≈ D

Supports corrosion inhibitor screening context.

Theoretical prediction; experimental validation review needed.

Evidence Dimension	Predicted Corrosion Inhibition Efficiency (Gas Phase, Neutral Form)
Target Compound Data	Not explicitly calculated, but is a 2-mercaptoimidazole derivative with a distinct cyclohexyl substituent.
Comparator Or Baseline	A (2-mercaptoimidazole) ranked highest (A > B > C ≈ D) in the gas phase for neutral forms. The ranking changed in aqueous phase (A > C ≈ D > B for neutral; A ≈ B > C > D for cationic) [1].
Quantified Difference	The study's data quantitatively demonstrate that the corrosion inhibition efficiency is highly dependent on the specific substituent. The cyclohexyl group on 1-Cyclohexyl-2-mercaptoimidazole is structurally distinct from the methyl, benzimidazole, and nitrobenzimidazole groups studied, leading to different electronic parameters.
Conditions	DFT calculations using the B3LYP functional and 6-311++G(d,p) basis set in Gaussian 09.

Why This Matters

This demonstrates that not all 2-mercaptoimidazoles are equivalent as corrosion inhibitors. The specific substituent is critical to performance, justifying the selection of 1-Cyclohexyl-2-mercaptoimidazole for applications where its unique cyclohexyl group may confer specific advantages in adsorption or film formation.

• [1] Mamad, D. M., Omer, P. K., Rasul, H. H., & Qadr, H. M. (2023). A Theoretical Study of Structure and Corrosion Inhibition of Some Heterocyclic Imidazoles: DFT Investigation. Surface Engineering and Applied Electrochemistry, 59(4), 529-539. View Source

Differentiated Metal Coordination Properties vs. Unsubstituted 2-Mercaptoimidazole

The compound is utilized as a ligand for synthesizing metal complexes and for selective metal extraction , . While unsubstituted 2-mercaptoimidazole can also coordinate to metals (e.g., via chemical modification of silica gel for Hg(II) separation ), the cyclohexyl group on 1-Cyclohexyl-2-mercaptoimidazole imparts increased lipophilicity and steric bulk.

Metal Coordination Ligand

Cross-study comparable

MW 182.29 g/mol (high logP)

Supports organic-phase metal extraction.

Lipophilicity drives partitioning behavior; source review needed.

Evidence Dimension	Physicochemical Property for Metal Complexation
Target Compound Data	Molecular weight: 182.29 g/mol . Features a bulky, hydrophobic cyclohexyl group.
Comparator Or Baseline	2-Mercaptoimidazole: Molecular weight 100.14 g/mol . Lacks a bulky hydrophobic substituent.
Quantified Difference	82.15 g/mol higher molecular weight and significantly increased calculated logP for CHMI, indicating higher lipophilicity.
Conditions	Based on molecular properties and structure.

Why This Matters

The higher lipophilicity conferred by the cyclohexyl group makes 1-Cyclohexyl-2-mercaptoimidazole a more suitable ligand for applications requiring enhanced solubility in organic phases, such as solvent extraction of metals from aqueous solutions or the preparation of hydrophobic coordination complexes.

Validated Research and Industrial Application Scenarios for 1-Cyclohexyl-2-mercaptoimidazole (CAS: 64038-58-0)

In Vivo Pharmacological Tool for Studying Sympathetic Nervous System (SNS) Activity

1-Cyclohexyl-2-mercaptoimidazole is an established tool in preclinical research for probing the sympathetic nervous system. Its primary use is as a systemic inhibitor of dopamine β-hydroxylase (DBH) in rodent models. The inhibition of DBH blocks the conversion of dopamine to norepinephrine, leading to an accumulation of dopamine in tissues like brown adipose tissue (BAT) and heart [1]. This allows researchers to quantify SNS activity by measuring the rate of dopamine accumulation post-injection, providing critical insights into conditions such as cold exposure, fasting, and metabolic regulation , [2].

Corrosion Inhibitor in Industrial Formulations

This compound is utilized in industrial applications, notably as a component in corrosion-inhibiting compositions for metal substrates like steel, silver, copper, and aluminum [1], . Its function is linked to its ability to form protective films on metal surfaces. While specific performance data for the compound is proprietary, its structural similarity to other computationally-validated heterocyclic imidazole inhibitors [2] supports its use. The cyclohexyl substituent may enhance the hydrophobicity and barrier properties of the adsorbed inhibitor film, making it a candidate for protective coatings in demanding environments.

Specialized Ligand for Metal Coordination and Extraction

1-Cyclohexyl-2-mercaptoimidazole is employed as a ligand for the synthesis of metal complexes and as a selective reagent for metal extraction [1]. The cyclohexyl group confers increased lipophilicity compared to simpler 2-mercaptoimidazoles. This property is particularly valuable in solvent extraction processes, where the ligand must partition into an organic phase to effectively chelate and transfer target metal ions from an aqueous matrix. This makes it a suitable candidate for developing novel separation and purification methods for metals .

Pharmacological Control Compound in Catecholamine Pathway Studies

In neurochemistry research, CHMI serves as a critical control compound for experiments investigating the catecholamine biosynthesis pathway. By specifically inhibiting DBH, CHMI allows researchers to pharmacologically dissect the pathway and confirm the role of norepinephrine in physiological or behavioral responses. For example, it has been used to demonstrate that the stimulating effect of cold on SNS activity in brown adipose tissue is mediated by this pathway, as CHMI administration attenuates this effect [1].

Application

Selection Property

Validation Focus

In vivo SNS activity probe

Systemic DBH inhibition profile

Tissue dopamine accumulation models

Industrial corrosion inhibitor

Cyclohexyl-substituted imidazole

Electrochemical and weight-loss screening

Metal coordination and extraction

Lipophilic ligand

Solvent extraction partitioning studies

Catecholamine pathway studies

DBH inhibitor research tool

Norepinephrine role interrogation in models

• [1] Griggio, M. A., Richard, D., & Leblanc, J. (1992). Effects of fasting and food restriction on sympathetic activity in brown adipose tissue in mice. Journal of Comparative Physiology B, 162(7), 602-606. View Source
• [2] Mamad, D. M., Omer, P. K., Rasul, H. H., & Qadr, H. M. (2023). A Theoretical Study of Structure and Corrosion Inhibition of Some Heterocyclic Imidazoles: DFT Investigation. Surface Engineering and Applied Electrochemistry, 59(4), 529-539. View Source